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Compound of Interest

Compound Name: RO5256390

Cat. No.: B051736

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the procurement, handling, and
experimental use of the research-grade selective Trace Amine-Associated Receptor 1 (TAAR1)
agonist, RO5256390.

Supplier Information

For reliable sourcing of research-grade RO5256390, several reputable suppliers are available.
It is recommended to request a certificate of analysis to ensure purity and quality.
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Supplier Product Name  CAS Number Purity Notes
Available as solid
MedchemExpres powder or in
R05256390 1043495-96-0 >98% ,
s DMSO solution.
[1]
Shipped as a
MedKoo RO5256390 free solid powder at
o 1043495-96-0 >98% )
Biosciences base ambient
temperature.[2]
Available in
various sizes and
TargetMol R0O5256390 1043495-96-0 >96%

as a solution in
DMSO.[3]

Storage and Handling:

R0O5256390 should be stored at -20°C for long-term use (months to years) or at 0-4°C for
short-term use (days to weeks).[2] Stock solutions can be prepared in DMSO and should be

stored at -80°C for up to 6 months or -20°C for up to 1 month to avoid repeated freeze-thaw

cycles.[1]

Mechanism of Action & Signaling Pathway

R0O5256390 is a potent and selective agonist for the Trace Amine-Associated Receptor 1
(TAARL1), a G-protein coupled receptor. TAARL is primarily an intracellular receptor that, upon
activation, modulates monoaminergic neurotransmission, particularly the dopaminergic and

serotonergic systems.

Activation of TAAR1 by RO5256390 initiates a signaling cascade primarily through the Gas

protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular
cyclic AMP (cAMP) levels. This increase in cCAMP can activate Protein Kinase A (PKA), which in
turn can phosphorylate various downstream targets, including the cAMP response element-
binding protein (CREB).
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Furthermore, TAAR1 signaling can also involve other pathways, including the phosphorylation
of extracellular signal-regulated kinase (ERK) and interactions with the dopamine D2 receptor
(D2R). The interaction with D2R is thought to be crucial for some of the effects of TAAR1
agonists, including the modulation of dopamine transporter (DAT) function and downstream
signaling involving Akt and glycogen synthase kinase 33 (GSK3p).
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Seed HEK293-hTAAR1 cells
(5-10k/well in 384-well plate)

Gncubate for 24 hours)

Prepare serial dilutions of
R0O5256390 and controls

l Habituate and train rats on
operant self-administration of
Add compounds to cells palatable or chow diet (1h/day)

[ l

Administer RO5256390 or vehicle
Incubate for 30 min at 37°C (i.p. 30 min prior or intracranial 10 min prior)

[ l

Place rats in operant chambers for
Lyse cells and add 1-hour self-administration session
CcAMP detection reagents

Record food intake
Incubate as per kit protocol (number of pellets)

Analyze data to compare
(Read plate on a) food consumption between
© r

ompatible reade treatment groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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R0O5256390]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051736#supplier-information-for-research-grade-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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